Cas no 90889-37-5 (4H-pyran-4-one-d4)

• Product Name: 4H-pyran-4-one-d4
• CAS No: 90889-37-5
• MF: C₅H₄O₂
• MW: 100.108708381653
• CID: 6827045
• PubChem ID: 172404910
• Update Time: 2025-02-14

4H-pyran-4-one-d4 Chemical and Physical Properties

Names and Identifiers

• CS-25303
• 4H-pyran-4-one-d4
• 90889-37-5

• Inchi： 1S/C5H4O2/c6-5-1-3-7-4-2-5/h1-4H/i1D,2D,3D,4D
• InChI Key： CVQUWLDCFXOXEN-RHQRLBAQSA-N
• SMILES： O1C([2H])=C([2H])C(C([2H])=C1[2H])=O

Computed Properties

• Exact Mass: 100.046236350Da
• Monoisotopic Mass: 100.046236350Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 26.3Ų